Cas no 166527-00-0 (7-Desmethyl-3-hydroxyagomelatine)

7-Desmethyl-3-hydroxyagomelatine is a key intermediate in the synthesis of agomelatine, a melatonin receptor agonist and serotonin antagonist used in the treatment of major depressive disorder. This compound exhibits high purity and stability, making it suitable for pharmaceutical research and development. Its structural features, including the hydroxy and desmethyl modifications, enhance its reactivity and selectivity in synthetic pathways. As a precursor, it offers precise control over agomelatine production, ensuring consistent quality and efficacy. The compound is characterized by its well-defined chemical properties, facilitating its use in analytical and process chemistry applications. Its role in enabling efficient and scalable synthesis underscores its importance in medicinal chemistry.

7-Desmethyl-3-hydroxyagomelatine structure

166527-00-0 structure

Product Name:7-Desmethyl-3-hydroxyagomelatine

CAS No:166527-00-0

MF:C₁₄H₁₅NO₃

MW:245.2738

CID:1062481

PubChem ID:23360888

Update Time:2025-05-28

7-Desmethyl-3-hydroxyagomelatine Chemical and Physical Properties

Names and Identifiers

- 7-Desmethyl-3-hydroxyagomelatine
- FMUHSDLSKQLNNB-UHFFFAOYSA-N
- HY-133112
- AKOS040732348
- SCHEMBL8609306
- DA-49970
- CS-0111228
- N-[2-(3,7-DIHYDROXYNAPHTH-1-YL)ETHYL]ACETAMIDE
- N-[2-(3,7-dihydroxy-1-naphthalenyl)ethyl]acetamide; Agomelatine 7-Desmethyl-3-Hydroxy Impurity
- N-[2-(3,7-dihydroxynaphthalen-1-yl)ethyl]acetamide
- 166527-00-0
- 3-Hydroxy-7-desmethyl agomelatine
- Inchi： InChI=1S/C14H15NO3/c1-9(16)15-5-4-11-7-13(18)6-10-2-3-12(17)8-14(10)11/h2-3,6-8,17-18H,4-5H2,1H3,(H,15,16)
- InChI Key： FMUHSDLSKQLNNB-UHFFFAOYSA-N
- SMILES： CC(=O)NCCC1=C2C=C(C=CC2=CC(=C1)O)O

Computed Properties

Exact Mass: 245.10519334g/mol
Monoisotopic Mass: 245.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 69.6Å²

Experimental Properties

Melting Point: >141°C (dec.)

7-Desmethyl-3-hydroxyagomelatine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-Desmethyl-3-hydroxyagomelatine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
AN HUI ZE SHENG Technology Co., Ltd.	D282150-2.5mg	N-(2-(3,7-dihydroxynaphthalen-1-yl)ethyl)acetamide	166527-00-0	2.5mg	￥1925.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	D282150-25mg	N-(2-(3,7-dihydroxynaphthalen-1-yl)ethyl)acetamide	166527-00-0	25mg	￥17325.00	2023-09-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.	T54387-2.5mg	7-Desmethyl-3-hydroxyagomelatine	166527-00-0	2.5mg	￥4520.00	2022-10-09
SHANG HAI YUAN YE Biotechnology Co., Ltd.	T54387-25mg	7-Desmethyl-3-hydroxyagomelatine	166527-00-0	25mg	￥23910.00	2022-10-09
TRC	D282150-2.5mg	7-Desmethyl-3-hydroxyagomelatine	166527-00-0	2.5mg	$ 224.00	2023-09-08
TRC	D282150-25mg	7-Desmethyl-3-hydroxyagomelatine	166527-00-0	25mg	$ 1906.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-500443-2.5 mg	7-Desmethyl-3-hydroxyagomelatine,	166527-00-0	2.5 mg	￥2,858.00	2023-07-11
Biosynth	RGA52700-1 mg	3-Hydroxy-7-desmethyl agomelatine	166527-00-0	1mg	$220.00	2023-01-02
Biosynth	RGA52700-5 mg	3-Hydroxy-7-desmethyl agomelatine	166527-00-0	5mg	$715.00	2023-01-02
Biosynth	RGA52700-10 mg	3-Hydroxy-7-desmethyl agomelatine	166527-00-0	10mg	$1,144.00	2023-01-02